Cas no 2137790-13-5 (Cyclobutane, 1-(bromomethyl)-1-(2,2-dimethylbutyl)-)

• Product Name: Cyclobutane, 1-(bromomethyl)-1-(2,2-dimethylbutyl)-
• CAS No: 2137790-13-5
• MF: C₁₁H₂₁Br
• MW: 233.18844294548
• CID: 5286920
• Update Time: 2025-10-28

Cyclobutane, 1-(bromomethyl)-1-(2,2-dimethylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutane, 1-(bromomethyl)-1-(2,2-dimethylbutyl)-

• Inchi： 1S/C11H21Br/c1-4-10(2,3)8-11(9-12)6-5-7-11/h4-9H2,1-3H3
• InChI Key： QVEYQMKOECJNBB-UHFFFAOYSA-N
• SMILES： C1(CBr)(CC(C)(C)CC)CCC1

Additional information on Cyclobutane, 1-(bromomethyl)-1-(2,2-dimethylbutyl)-

Cyclobutane, 1-(bromomethyl)-1-(2,2-dimethylbutyl): A Versatile Intermediate in Modern Chemical Synthesis

Cyclobutane, 1-(bromomethyl)-1-(2,2-dimethylbutyl) is a highly reactive and structurally interesting compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. With a CAS number of 2137790-13-5, this molecule serves as a crucial intermediate in the synthesis of various complex organic molecules, including potential drug candidates and specialty chemicals. Its unique structural features, characterized by a cyclobutane ring substituted with bromomethyl and 2,2-dimethylbutyl groups, make it a valuable building block for diverse chemical transformations.

The cyclobutane core of Cyclobutane, 1-(bromomethyl)-1-(2,2-dimethylbutyl) contributes to its high reactivity due to the strain inherent in the four-membered ring. This strain can be exploited to facilitate various chemical reactions, such as ring-opening reactions, which are commonly employed in the synthesis of more complex structures. The presence of both a bromomethyl group and a 2,2-dimethylbutyl group on the same carbon atom introduces additional reactivity and steric hindrance, making it an ideal candidate for selective functionalization.

In recent years, there has been growing interest in the use of strained heterocycles as scaffolds for drug discovery. The cyclobutane ring is particularly attractive due to its ability to adopt multiple conformations, which can influence the biological activity of attached molecules. For instance, studies have shown that cyclobutane derivatives exhibit a range of pharmacological properties, including antimicrobial and anti-inflammatory effects. The bromomethyl group on Cyclobutane, 1-(bromomethyl)-1-(2,2-dimethylbutyl) allows for further functionalization via nucleophilic substitution reactions, enabling the introduction of diverse substituents that can modulate biological activity.

One of the most compelling applications of Cyclobutane, 1-(bromomethyl)-1-(2,2-dimethylbutyl) is in the synthesis of complex natural products and bioactive molecules. Researchers have leveraged its reactivity to develop novel synthetic routes to structurally intricate compounds. For example, recent studies have demonstrated its utility in constructing highly substituted cycloalkanes that mimic natural product scaffolds. These efforts have not only advanced synthetic methodology but also provided access to new molecules with potential therapeutic applications.

The 2,2-dimethylbutyl group in Cyclobutane, 1-(bromomethyl)-1-(2,2-dimethylbutyl) adds steric bulk to the molecule, which can influence both its chemical reactivity and its biological properties. This steric hindrance can be exploited to improve the selectivity of reactions or to enhance binding affinity in drug design. Additionally, the presence of this group can help stabilize reactive intermediates during synthetic transformations, making it an invaluable component in multi-step syntheses.

Recent advances in computational chemistry have also highlighted the importance of Cyclobutane, 1-(bromomethyl)-1-(2,2-dimethylbutyl) as a key intermediate in designing novel molecular architectures. Molecular modeling studies have shown that this compound can serve as a versatile scaffold for creating molecules with specific three-dimensional shapes that are optimized for biological interactions. These insights have guided the development of new synthetic strategies aimed at producing highly functionalized cyclobutane derivatives with tailored properties.

The bromomethyl functionality provides a convenient handle for further chemical manipulation through cross-coupling reactions such as Suzuki-Miyaura and Heck couplings. These reactions are widely used in pharmaceutical synthesis to construct biaryl structures and other complex motifs. By incorporating Cyclobutane, 1-(bromomethyl)-1-(2,2-dimethylbutyl) into synthetic routes, chemists can access a wide range of derivatives with potential applications in medicinal chemistry and materials science.

In conclusion, Cyclobutane, 1-(bromomethyl)-1-(2,2-dimethylbutyl) is a multifaceted compound that plays a pivotal role in modern chemical synthesis. Its unique structural features and reactivity make it an indispensable tool for researchers working on complex organic molecules. As our understanding of its properties continues to grow, so too will its applications in drug discovery and materials science. The ongoing exploration of this versatile intermediate promises to yield new insights and innovations that will shape the future of organic chemistry.